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Compound of Interest

Compound Name: F-15599 tosylate

Cat. No.: B12762465 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of F-15599 tosylate, a high-affinity

and selective 5-HT1A receptor agonist, for use in behavioral pharmacology research. This

document includes its mechanism of action, detailed protocols for key behavioral assays, and

quantitative data from preclinical studies.

Introduction
F-15599 tosylate (also known as NLX-101) is a potent and selective full agonist for the

serotonin 1A (5-HT1A) receptor.[1][2] A key feature of F-15599 is its functional selectivity, or

"biased agonism," preferentially activating postsynaptic 5-HT1A receptors over somatodendritic

autoreceptors.[1][2] This compound has demonstrated antidepressant-like, anxiolytic-like,

procognitive, and anti-aggressive effects in various animal models.[1] Its unique

pharmacological profile makes it a valuable tool for investigating the role of postsynaptic 5-

HT1A receptors in mood disorders, cognitive deficits, and other CNS-related conditions.

Mechanism of Action
F-15599 displays a distinct signaling profile. It preferentially activates the Gαi G-protein subtype

over the Gαo subtype.[1] Furthermore, it more potently stimulates the phosphorylation of

extracellular signal-regulated kinase (ERK1/2) compared to its effect on cAMP accumulation or

receptor internalization.[1][3] This biased agonism is thought to underlie its preferential

activation of postsynaptic 5-HT1A receptors, particularly in the prefrontal cortex.[3][4][5][6][7]
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Caption: F-15599 signaling cascade.

Quantitative Data Summary
The following tables summarize the effective doses and key findings from various behavioral

pharmacology studies involving F-15599 tosylate.

Table 1: Antidepressant-like and Anxiolytic-like Effects
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Behavioral
Assay

Species
Route of
Administration

Effective Dose
(ED50 or
Range)

Key Finding

Forced Swim

Test (FST)
Rat p.o.

100 µg/kg

(ED50)

Reduced

immobility,

indicating

antidepressant-

like effects.[8]

Forced Swim

Test (FST)
Mouse p.o. 2 - 16 mg/kg

Reduced

immobility time

over a wider

dose range

compared to

other 5-HT1A

agonists.[9][10]

Conditioned

Stress-Induced

Ultrasonic

Vocalization

Rat - Low doses

Decreased the

duration of

ultrasonic

vocalizations,

suggesting

anxiolytic-like

properties.[4][5]

[7]

Unpredictable

Chronic Mild

Stress (UCMS)

Mouse p.o.
8 mg/kg (single

administration)

Normalized

depressive-like

behavior in the

FST.[10][11][12]

Table 2: Procognitive and Other Behavioral Effects
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Behavioral
Assay

Species
Route of
Administration

Effective Dose Key Finding

Novel Object

Recognition

(NOR)

Mouse - Not specified

Did not disrupt

long-term

memory

consolidation.[9]

[11]

PCP-induced

Cognitive Deficits
Rodent - Not specified

Attenuated

memory deficits

induced by

phencyclidine.[1]

L-DOPA-induced

Dyskinesia
Rat - Not specified

Reduced

dyskinesia,

suggesting a

potential

therapeutic role

in Parkinson's

disease.

Aggressive

Behavior
Rat i.p. 0.125 mg/kg

Reduced

aggression.[8]

Experimental Protocols
Drug Preparation and Administration
F-15599 tosylate is typically dissolved in distilled water or physiological saline for

administration.[6][8] Doses are often expressed as the weight of the free base. For oral (p.o.)

administration, a volume of 10 ml/kg is commonly used in mice.[12] For intraperitoneal (i.p.) or

intravenous (i.v.) injections, the concentration should be adjusted to deliver the desired dose in

an appropriate volume for the animal's weight.

Forced Swim Test (FST)
This test is used to assess antidepressant-like activity by measuring the immobility of an animal

in an inescapable water-filled cylinder.
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Materials:

Transparent glass or plastic cylinder (e.g., 25 cm height, 10 cm diameter for mice; 50 cm

height, 20 cm diameter for rats).

Water maintained at 23-25°C.

Video recording equipment.

Scoring software or trained observer.

Protocol (Mouse):

Fill the cylinder with water to a depth of 10 cm, ensuring the mouse cannot touch the bottom

with its tail or hind limbs.

Gently place the mouse into the water.

Record the session for a total of 6 minutes.

The first 2 minutes are considered a habituation period.

Score the subsequent 4 minutes for immobility, swimming, and struggling behaviors.

Immobility is defined as the animal remaining floating with only minor movements necessary

to keep its head above water.

After the test, remove the mouse, dry it with a towel, and return it to a clean, warm home

cage.

Protocol (Rat):

A two-day protocol is often used for rats.

Day 1 (Pre-test): Place the rat in the swim cylinder for a 15-minute session.

Day 2 (Test): Administer F-15599 tosylate or vehicle. After the appropriate pre-treatment

time, place the rat in the cylinder for a 5-minute test session.
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Record and score the 5-minute session for immobility.

Experimental Workflow: Forced Swim Test
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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